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Standard Operating Procedure: Disposal of UC-
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Compound of Interest

Compound Name: UC-857993

Cat. No.: B1683354

For Research Use Only

This document provides a general procedural framework for the safe and compliant disposal of
the research chemical UC-857993. As specific disposal instructions from the manufacturer are
not readily available in the public domain, these guidelines are based on standard laboratory
safety practices for handling and disposing of novel chemical compounds. It is imperative that
all procedures are conducted in consultation with your institution's Environmental Health and
Safety (EHS) department.

Pre-Disposal Assessment

Before initiating disposal, a thorough assessment of the compound and associated waste must
be conducted. This information is critical for your EHS department to determine the appropriate
disposal route.

Data for EHS Consultation:
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Information Required Details for UC-857993
Chemical Name UC-857993
CAS Number 487001-04-7[1]

As a selective SOS1-Ras inhibitor that affects

cellular signaling pathways (ERK and Ras
Known Hazards activation), it should be handled as a potentially

bioactive and toxic substance.[1] Assume it is

cytotoxic.

Physical State Solid (powder) or liquid (in solution).

) ] Specify the total mass (mg) or volume (mL) and
Quantity for Disposal )
concentration.

) ) List all contaminated items (e.g., pipette tips,
Contaminated Materials _
gloves, vials, absorbent paper).

Experimental Protocol: Waste Segregation

Proper segregation of waste at the point of generation is crucial to ensure safety and
compliance.

 |dentify Waste Streams: Determine the different types of waste generated that are
contaminated with UC-857993. This will typically include:

o Unused or expired pure compound.

[¢]

Aqueous solutions containing UC-857993.

[e]

Organic solvent solutions containing UC-857993.

o

Contaminated labware (e.g., plastic vials, pipette tips).

o

Contaminated Personal Protective Equipment (PPE).

e Segregate Waste:
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o Solid Waste: Collect unused UC-857993 powder and contaminated solids (e.g., weigh
boats, absorbent pads) in a dedicated, sealed waste container labeled "Hazardous
Chemical Waste" and "Cytotoxic."

o Agueous Waste: Collect all aqueous solutions containing UC-857993 in a dedicated,
sealed, and leak-proof container. Label it "Hazardous Aqueous Waste" and list all chemical
components, including UC-857993 and its approximate concentration.

o Solvent Waste: If dissolved in an organic solvent, collect it in a separate, appropriate
solvent waste container. Do not mix with aqueous waste. The container must be labeled
with all chemical constituents.

o Sharps: Any contaminated needles or blades must be disposed of in a designated sharps
container.

Disposal Plan

Contact EHS: Provide the EHS department with the information compiled in the "Data for
EHS Consultation” table. They will provide specific instructions for the collection and disposal
of the waste streams you have generated.

Labeling: Ensure all waste containers are clearly and accurately labeled with the full
chemical name "UC-857993," the CAS number, and any other components. Affix the
appropriate hazardous waste labels as directed by your EHS department.

Storage: Store the segregated and labeled waste containers in a designated, secure satellite
accumulation area within the laboratory until they are collected by EHS personnel. Ensure
secondary containment is used to prevent spills.

Collection and Final Disposal: Your institution's EHS department will handle the final disposal
according to federal, state, and local regulations. Do not attempt to dispose of UC-857993
down the drain or in the regular trash.

Visual Guidance

The following diagrams illustrate the key logical relationships and workflows for the proper
handling and disposal of UC-857993.
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UC-857993 Mechanism of Action
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Caption: Signaling pathway inhibited by UC-857993.
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Start: UC-857993 Waste Generated

UC-857993 Disposal Workflow
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Caption: Step-by-step disposal workfl

ow for UC-857993.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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